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Compound of Interest

Compound Name: Asatone

Cat. No.: B8063810

An In-Depth Technical Guide to Acetone Safety and Handling in a Laboratory Setting

Introduction

Acetone, also known as propanone or dimethyl ketone, is a colorless, volatile, and flammable
liquid with the chemical formula (CH3)2CO.[1][2] It is the simplest and smallest ketone and is
widely utilized in laboratory settings as a solvent for cleaning, extraction, and in chemical
synthesis.[3][4][5] Its efficacy in dissolving a wide range of organic and inorganic substances
makes it an indispensable tool for researchers. However, its hazardous properties, primarily its
high flammability and potential health effects, necessitate stringent safety and handling
protocols to ensure the safety of laboratory personnel and the integrity of the research
environment. This guide provides a comprehensive overview of the core safety principles,
handling procedures, and emergency responses required when working with acetone in a
professional laboratory environment.

Chemical and Physical Properties

Understanding the chemical and physical properties of acetone is fundamental to its safe
handling. Acetone is a highly volatile organic compound (VOC) that evaporates quickly at room
temperature, and its vapors are flammable. It is miscible with water and most organic solvents.
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Property Value

IUPAC Name Propan-2-one

CAS Number 67-64-1

Molecular Formula CsHeO

Molecular Weight 58.08 g/mol

Appearance Colorless liquid with a distinct, sweet odor
Boiling Point 56.05 °C

Melting Point -94.8 °C

Flash Point -20 °C (-4 °F)

Density 0.791 g/cm? at 20°C

Vapor Pressure

High at room temperature

Solubility

Miscible with water, alcohol, ether, and most oils

Flammability Limits in Air

2.5% to 12.8% by volume

Hazard Identification and Risk Assessment

The primary hazard associated with acetone is its extreme flammability. As a Class IB

flammable liquid, its vapors can form an explosive mixture with air and can be ignited by static

discharge, sparks, or open flames. Health hazards are also a significant concern, with

exposure routes including inhalation, skin contact, and eye contact.

Health Hazards:

 Inhalation: Inhaling acetone vapors can irritate the respiratory tract and may cause

drowsiness, dizziness, headache, and nausea.

o Skin Contact: Acetone defats the skin by removing natural oils, which can lead to dryness,

cracking, and irritation upon repeated exposure.

o Eye Contact: Vapors and liquid splashes can cause serious eye irritation.
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« Ingestion: Accidental ingestion can lead to serious health effects, including vomiting and

headaches.
Hazard Classification Category
Flammable Liquid Category 2
Eye Irritation Category 2A

N o ] Category 3 (May cause drowsiness or
Specific target organ toxicity (single exposure) o
dizziness)

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is mandatory when handling
acetone to minimize exposure and prevent injury.
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PPE Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles with
side shields. A face shield
should be worn when there is

a possibility of splashing.

Protects against splashes and
vapors that can cause severe

eye irritation.

Hand Protection

Milled butyl rubber or nitrile
gloves are recommended.
Gloves should be tested
according to EN 374.

Provides a barrier against skin
contact, preventing irritation
and defatting. Nitrile gloves
offer superior resistance

compared to latex.

Body Protection

Chemical-resistant lab coat
(flame-resistant
recommended), long pants,
and closed-toe shoes. A
chemical-resistant apron may
be necessary for large

quantities.

Protects skin from accidental

splashes and contamination.

Respiratory Protection

Required in areas with high
vapor concentrations or
inadequate ventilation.
Respirator type depends on
the concentration (e.g.,
chemical cartridge respirator

for up to 2500 ppm).

Prevents inhalation of harmful
vapors that can cause
respiratory irritation and

systemic effects.

Safe Handling and Experimental Protocols

Adherence to strict handling protocols is crucial for preventing accidents. All work with acetone

should be conducted in a well-ventilated area, preferably within a certified laboratory chemical

fume hood.

Protocol for General Handling:

» Preparation: Before handling, ensure the work area is clear of ignition sources such as open

flames, hot surfaces, and spark-producing equipment. Post "No Smoking" signs in the

© 2025 BenchChem. All rights reserved.

4/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8063810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

vicinity.
PPE: Don the appropriate PPE as specified in Section 4.0.

Dispensing: When transferring acetone, use certified equipment like compatible funnels or
pumps. To prevent static discharge during transfer between metal containers, electrically
bond and ground the containers.

Quantity: Use the smallest quantity of acetone necessary for the procedure to minimize
potential hazards.

Procedure: Perform all manipulations within a chemical fume hood to control vapor
concentrations.

Post-Handling: Tightly close the acetone container immediately after use. Wash hands
thoroughly after removing gloves.
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Workflow: General Acetone Handling

1. Area Preparation
- Remove Ignition Sources
- Ensure Ventilation

2. Don PPE
- Goggles, Gloves, Lab Coat

Protected

3. Dispensing
- Use Fume Hood
- Ground Containers

4. Use in Procedure
- Minimize Quantities

Procedure Complete

5. Post-Handling
- Seal Container

- Clean Area
- Wash Hands
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Logical Relationship: Acetone Spill Response

Spill Occurs

Alert Personnel &
Eliminate Ignition Sources

Is Spill Large or
Uncontrollable?

Don PPE
Contain with Absorbent

Evacuate Area
Call Emergency/EH&S

Collect Waste into
Sealed Container

Decontaminate Area

Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Asatone (Acetone) safety and handling precautions in a
laboratory setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8063810#asatone-acetone-safety-and-handling-
precautions-in-a-laboratory-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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